Cas no 2228861-72-9 (4-(3-bromoprop-1-en-2-yl)-1H-indole)
4-(3-bromoprop-1-en-2-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromoprop-1-en-2-yl)-1H-indole
- 2228861-72-9
- EN300-1926520
-
- Inchi: 1S/C11H10BrN/c1-8(7-12)9-3-2-4-11-10(9)5-6-13-11/h2-6,13H,1,7H2
- InChI Key: VLECANGGYIJIEJ-UHFFFAOYSA-N
- SMILES: BrCC(=C)C1=CC=CC2=C1C=CN2
Computed Properties
- Exact Mass: 234.99966g/mol
- Monoisotopic Mass: 234.99966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 15.8Ų
4-(3-bromoprop-1-en-2-yl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1926520-0.05g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1926520-0.1g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1926520-0.25g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1926520-0.5g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1926520-1.0g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 1g |
$986.0 | 2023-05-23 | ||
| Enamine | EN300-1926520-2.5g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1926520-5.0g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 5g |
$2858.0 | 2023-05-23 | ||
| Enamine | EN300-1926520-10.0g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 10g |
$4236.0 | 2023-05-23 | ||
| Enamine | EN300-1926520-1g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1926520-5g |
4-(3-bromoprop-1-en-2-yl)-1H-indole |
2228861-72-9 | 5g |
$2858.0 | 2023-09-17 |
4-(3-bromoprop-1-en-2-yl)-1H-indole Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-(3-bromoprop-1-en-2-yl)-1H-indole
Recent Advances in the Study of 4-(3-bromoprop-1-en-2-yl)-1H-indole (CAS: 2228861-72-9) in Chemical Biology and Pharmaceutical Research
The compound 4-(3-bromoprop-1-en-2-yl)-1H-indole (CAS: 2228861-72-9) has recently emerged as a significant molecule of interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both indole and bromoalkene moieties, has demonstrated versatile applications in medicinal chemistry and drug discovery. Recent studies have focused on its potential as a building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anticancer agents.
Structural analysis reveals that the bromoalkene group at position 3 of the indole ring provides an excellent handle for further chemical modifications through various coupling reactions. Researchers have exploited this feature to create diverse derivatives with improved pharmacological properties. The electron-rich indole nucleus, combined with the reactive bromoalkene functionality, makes this compound particularly valuable for structure-activity relationship (SAR) studies in drug development programs.
In recent pharmacological investigations, derivatives of 4-(3-bromoprop-1-en-2-yl)-1H-indole have shown promising activity against several cancer cell lines. Mechanistic studies suggest that these compounds may interfere with key signaling pathways involved in cell proliferation and survival. Particularly noteworthy is their potential as selective inhibitors of certain protein kinases that are frequently dysregulated in various malignancies.
The synthetic accessibility of 4-(3-bromoprop-1-en-2-yl)-1H-indole has been significantly improved through recent methodological developments. Novel catalytic systems and optimized reaction conditions have been reported, enabling more efficient and scalable production of this valuable intermediate. These advances are particularly important for supporting structure-activity relationship studies and preclinical development of potential drug candidates derived from this scaffold.
From a drug metabolism perspective, recent studies have begun to characterize the pharmacokinetic properties of compounds based on this scaffold. Preliminary results indicate favorable metabolic stability and reasonable bioavailability for several derivatives, suggesting good potential for further development. However, challenges remain in optimizing the balance between potency, selectivity, and drug-like properties for clinical translation.
Looking forward, 4-(3-bromoprop-1-en-2-yl)-1H-indole continues to attract attention as a versatile scaffold in medicinal chemistry. Ongoing research is exploring its application in targeted protein degradation strategies and as a component of bifunctional molecules in chemical biology. The unique combination of synthetic accessibility and biological relevance positions this compound as an important tool for future drug discovery efforts in oncology and other therapeutic areas.
2228861-72-9 (4-(3-bromoprop-1-en-2-yl)-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)